Cas no 1806307-96-9 (2-Cyano-5-iodo-4-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-5-iodo-4-methylbenzenesulfonyl chloride
• CAS No: 1806307-96-9
• MF: C₈H₅ClINO₂S
• MW: 341.553272008896
• CID: 5002372
• Update Time: 2025-05-20

2-Cyano-5-iodo-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-iodo-4-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5ClINO2S/c1-5-2-6(4-11)8(3-7(5)10)14(9,12)13/h2-3H,1H3
• InChI Key： BHSLHPLOJZADSA-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-5-iodo-4-methylbenzenesulfonyl chloride

2-Cyano-5-iodo-4-methylbenzenesulfonyl Chloride: A Comprehensive Overview

2-Cyano-5-iodo-4-methylbenzenesulfonyl chloride (CAS No. 1806307-96-9) is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound, often referred to as 2-cyano-5-iodo-4-methylbenzenesulfonyl chloride, belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules. The compound's structure features a benzenesulfonyl group substituted with cyano, iodo, and methyl groups at specific positions, making it a valuable building block in modern organic chemistry.

The synthesis of 2-cyano-5-iodo-4-methylbenzenesulfonyl chloride typically involves multi-step processes, including nucleophilic aromatic substitution and sulfonation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of 2-cyano-5-iodo-4-methylbenzenesulfonyl chloride is in the development of novel drug candidates. The compound's unique reactivity allows it to serve as a versatile electrophile in coupling reactions, facilitating the construction of complex molecular architectures. For instance, studies have demonstrated its utility in the synthesis of peptide-based drugs, where it acts as a reactive intermediate for forming amide bonds under mild conditions.

Moreover, 2-cyano-5-iodo-4-methylbenzenesulfonyl chloride has shown promise in materials science, particularly in the design of advanced polymers and coatings. Its ability to undergo controlled polymerization reactions has led to the creation of materials with enhanced mechanical and thermal properties. Recent research has focused on optimizing these reactions to achieve better control over polymer chain lengths and functionalities.

In terms of chemical properties, 2-cyano-5-iodo-4-methylbenzenesulfonyl chloride exhibits high thermal stability and reactivity towards nucleophiles. Its solubility in common organic solvents makes it convenient for use in various reaction setups. The presence of electron-withdrawing groups such as cyano and sulfonyl chloride enhances the compound's electrophilic character, making it an ideal reagent for substitution reactions.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing 2-cyano-5-iodo-4-methylbenzenesulfonyl chloride. Researchers are exploring the use of renewable feedstocks and green chemistry principles to minimize waste generation and energy consumption during production. These efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

In conclusion, 2-cyano-5-iodo-4-methylbenzenesulfonyl chloride (CAS No. 1806307-96-9) stands out as a critical intermediate in contemporary organic synthesis. Its diverse applications span drug discovery, materials science, and advanced chemical manufacturing. As research continues to uncover new synthetic pathways and applications for this compound, its role in driving innovation across multiple industries is expected to grow significantly.